Cas no 955287-52-2 (2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL)

• Product Name: 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL
• CAS No: 955287-52-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD07366630
• CID: 891680
• Update Time: 2025-06-24

2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL
• 2-(1,2,3,4-tetrahydroisoquinolin-1-yl)propane-1,3-diol
• AA291

• MDL： MFCD07366630
• Inchi： 1S/C12H17NO2/c14-7-10(8-15)12-11-4-2-1-3-9(11)5-6-13-12/h1-4,10,12-15H,5-8H2
• InChI Key： GHSQHAKMLISTKD-UHFFFAOYSA-N
• SMILES： OCC(CO)C1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 207.12600

Experimental Properties

• PSA: 52.49000
• LogP: 0.80300

2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL

Introduction to 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL (CAS No. 955287-52-2)

2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL, identified by the Chemical Abstracts Service Number (CAS No.) 955287-52-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a tetrahydroisoquinoline scaffold linked to a propyl diol moiety, has garnered attention due to its structural complexity and potential biological activities. The unique combination of these structural elements positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The tetrahydroisoquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its presence in various bioactive natural products and synthetic drugs. This class of compounds is often associated with modulation of neurotransmitter systems, making them relevant in the treatment of neurological disorders such as depression, Parkinson's disease, and addiction. The structural flexibility of the tetrahydroisoquinoline ring allows for diverse functionalization, which can be exploited to fine-tune pharmacokinetic and pharmacodynamic properties.

The propyl diol substituent appended to the tetrahydroisoquinoline scaffold introduces additional hydroxyl groups that can serve as points for further chemical modification. This feature enhances the compound's potential as a building block for more complex derivatives. The presence of two hydroxyl groups in the propyl chain suggests possible applications in glycosylation or other carbohydrate-based modifications, which are crucial in the development of biopharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for complex molecules like 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL. These tools allow researchers to simulate interactions with biological targets such as enzymes and receptors, providing insights into potential mechanisms of action. Preliminary virtual screening studies have indicated that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways relevant to inflammation and oxidative stress.

In vitro studies have begun to explore the pharmacological profile of CAS No. 955287-52-2. Initial assays suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The hydroxyl groups on the propyl chain could interact with cellular enzymes or receptors, leading to downstream effects that alter inflammatory mediator release. Additionally, the tetrahydroisoquinoline moiety may influence neurotransmitter release or receptor binding, offering potential therapeutic benefits in central nervous system disorders.

The synthesis of 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations starting from readily available precursors such as phenethylamines or tryptamines. Advances in catalytic methods have streamlined some of these processes, enabling more efficient production scales. The use of transition metal catalysts has been particularly effective in constructing the tetrahydroisoquinoline core with high regioselectivity and yield.

The pharmacokinetic properties of this compound are also under investigation. The balance between lipophilicity and polarizability afforded by its structure suggests moderate solubility in both aqueous and lipid environments. This characteristic could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is critical for optimizing drug-like properties and ensuring therapeutic efficacy.

Future research directions include exploring derivatives of CAS No. 955287-52-2 with modified hydroxyl groups or additional functional moieties. Such modifications could enhance bioavailability or target specific pathological processes more selectively. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications.

The growing interest in natural product-inspired scaffolds has positioned compounds like 2-(1,2,3,4-TETRAHYDRO-ISOQUINOLIN-1-YL)-PROPANE-1,3-DIOL at the forefront of drug discovery efforts. Their unique structural features offer a rich foundation for innovation in medicinal chemistry. As research progresses，this molecule holds promise not only as a standalone therapeutic agent but also as a key intermediate in the development of novel treatments for diverse diseases.